Cas no 1040281-84-2 (4-Chlorothiophen-2-boronic acid, pinacol ester)

• Product Name: 4-Chlorothiophen-2-boronic acid, pinacol ester
• CAS No: 1040281-84-2
• MF: C₁₀H₁₄BClO₂S
• MW: 244.545960903168
• MDL: MFCD18383081
• CID: 1024480
• PubChem ID: 56776925
• Update Time: 2025-04-20

4-Chlorothiophen-2-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Chlorothiophen-2-boronic acid, pinacol ester
• EN300-256891
• CS-0174776
• AKOS015946138
• 1040281-84-2
• 2-(4-Chloro-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• BS-25550
• Z1509664681
• DTXSID30718429
• DB-422074
• 4-Chlorothiophen-2-boronic acid pinacol ester
• MFCD18383081
• AT15987

• MDL： MFCD18383081
• Inchi： 1S/C10H14BClO2S/c1-9(2)10(3,4)14-11(13-9)8-5-7(12)6-15-8/h5-6H,1-4H3
• InChI Key： FQPQQVUHQXLKDP-UHFFFAOYSA-N
• SMILES： ClC1=CSC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 244.05000
• Monoisotopic Mass: 244.0496087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 46.70000
• LogP: 2.70070